Cas no 2870688-93-8 (1,1-Dimethylethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate)

• Product Name: 1,1-Dimethylethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate
• CAS No: 2870688-93-8
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 6063352
• Update Time: 2025-05-19

1,1-Dimethylethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate

• Inchi： 1S/C11H12ClN3O2/c1-11(2,3)17-10(16)7-6-8(12)14-15-5-4-13-9(7)15/h4-6H,1-3H3
• InChI Key： CDKSSLGWBDNYPI-UHFFFAOYSA-N
• SMILES： C12=NC=CN1N=C(Cl)C=C2C(OC(C)(C)C)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 0.99±0.30(Predicted)

Additional information on 1,1-Dimethylethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate

1,1-Dimethylethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate: A Comprehensive Overview

CAS No. 2870688-93-8, commonly referred to as 1,1-Dimethylethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-b]pyridazines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a fused bicyclic system with a chloro substituent at the 6-position and a carboxylate ester group at the 8-position.

The synthesis of 1,1-Dimethylethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic systems. Researchers have employed various strategies, including nucleophilic aromatic substitution and cyclization reactions, to assemble this compound. The use of microwave-assisted synthesis has also been explored to enhance reaction efficiency and selectivity.

From a pharmacological perspective, this compound has demonstrated promising biological activities. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative diseases has drawn attention from researchers in the field of neuroscience.

The application of CAS No. 2870688-93-8 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its potential as a component in organic light-emitting diodes (OLEDs) and solar cells. The compound's ability to absorb and emit light at specific wavelengths has been leveraged to improve device performance.

In terms of environmental impact, the stability and biodegradability of 1,1-Dimethylethyl 6-chloroimidazo[1,2-b]pyridazine-8-carboxylate have been evaluated under various conditions. Studies indicate that it exhibits moderate persistence in aqueous environments, suggesting the need for careful consideration in its industrial applications to minimize ecological risks.

Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its utility across multiple disciplines. Collaborative efforts between chemists, biologists, and materials scientists are likely to drive innovation in its application areas. As research progresses, the potential for CAS No. 2870688-93-8 to contribute to advancements in medicine and technology remains promising.